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Compound of Interest

Compound Name: Tixadil

Cat. No.: B1619522 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive investigation into the topic of Tixadil analogues and derivatives,

this guide serves to clarify the current state of publicly available scientific knowledge. Initial

searches suggested Tixadil to be a thiazole-containing potassium channel opener. However, a

thorough verification of its chemical identity has revealed a different molecular structure.

Correct Identification of Tixadil:

Tixadil is correctly identified as N-(α-Methylphenethyl)-9H-thioxanthene-9-ethan-1-amine, with

the Chemical Abstracts Service (CAS) Registry Number 2949-95-3 and molecular formula

C24H25NS. This thioxanthene structure is fundamentally different from the initially suggested

thiazole scaffold.

Current Status of Available Data
Despite extensive searches across scientific databases, patent libraries, and chemical

registries, there is a notable absence of publicly available information regarding the

pharmacological properties, mechanism of action, and therapeutic use of Tixadil. Furthermore,

no scientific literature detailing the synthesis, pharmacological evaluation, or structure-activity

relationships (SAR) of any Tixadil analogues or derivatives could be located.

The core requirements for this technical guide—quantitative data, experimental protocols, and

signaling pathway visualizations—cannot be fulfilled due to the lack of foundational research
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data in the public domain.

General Information on the Thioxanthene Scaffold
While specific data on Tixadil is unavailable, the core thioxanthene structure is present in other

pharmacologically active compounds. Thioxanthene derivatives are a class of compounds that

have been investigated for various therapeutic applications. For instance, some thioxanthene

derivatives, such as thiothixene, are known to act as antipsychotic agents by antagonizing

dopamine D2 receptors. Other research has explored tetracyclic thioxanthene derivatives for

their potential antitumor activity.

It is crucial to note that the biological activity of a specific derivative is highly dependent on its

unique structural features and substitutions. Therefore, one cannot infer the pharmacological

profile of Tixadil based on the activities of other, structurally different thioxanthene-containing

molecules.

Conclusion
At present, an in-depth technical guide on Tixadil analogues and derivatives that meets the

specified requirements for quantitative data, experimental protocols, and detailed visualizations

cannot be constructed. The fundamental scientific information required for such a guide does

not appear to be available in the public scientific literature.

For researchers interested in this specific chemical entity, the path forward would necessitate

foundational research to determine its synthesis, purification, and basic pharmacological

properties. This would include in vitro and in vivo studies to elucidate its mechanism of action

and potential therapeutic effects. Without such primary research, any discussion of its

analogues and derivatives remains speculative.

To cite this document: BenchChem. [In-depth Technical Guide: Tixadil Analogues and
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619522#tixadil-analogues-and-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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